2-{4-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-ethoxyphenoxy}propanoic acid

• IUPAC Name: 2-[4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-ethoxyphenoxy]propanoic acid
• InChI: InChI=1S/C21H19N3O4/c1-3-27-19-11-14(8-9-18(19)28-13(2)21(25)26)10-15(12-22)20-23-16-6-4-5-7-17(16)24-20/h4-11,13H,3H2,1-2H3,(H,23,24)(H,25,26)/b15-10+
• InChI Key: XAVGNURUZYXXSR-XNTDXEJSSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)OC(C)C(=O)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3N2)OC(C)C(=O)O
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

2-{4-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-ethoxyphenoxy}propanoic acid is a useful research compound. Its molecular formula is C21H19N3O4 and its molecular weight is 377.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.13755610 g/mol and the complexity rating of the compound is 628. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of benzimidazole derivatives, exploring their chemical properties and potential applications. Salahuddin et al. (2017) demonstrated the antimicrobial activity of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives, highlighting their significance in developing new antimicrobial agents (Salahuddin et al., 2017). Similarly, Mayo et al. (2014) described a Brønsted acid-catalyzed cyclization method to synthesize various benzothiazoles/benzimidazoles, offering a straightforward approach for creating these compounds (Mayo et al., 2014).

Antimicrobial Activity

Benzimidazole derivatives have shown promising antimicrobial properties against a range of pathogens. The research by Shaharyar et al. (2016) on novel benzimidazole derivatives revealed their potential as antimicrobial agents, further emphasizing the therapeutic applications of these compounds (Shaharyar et al., 2016).

Materials Science Applications

In materials science, the work of Trejo-Machin et al. (2017) on using phloretic acid for the elaboration of polybenzoxazine showcases the utility of benzimidazole-related compounds in creating new materials with desirable thermal and mechanical properties (Trejo-Machin et al., 2017).